Cas no 6975-71-9 (1-Cyclohexenylacetonitrile)
1-Cyclohexenylacetonitrile structure
Product Name:1-Cyclohexenylacetonitrile
CAS No:6975-71-9
MF:C8H11N
MW:121.179641962051
MDL:MFCD00001566
CID:47148
PubChem ID:24892311
Update Time:2025-04-18
1-Cyclohexenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Cyclohex-1-en-1-yl)acetonitrile
- 1-Cyclohexene-1-acetonitrile
- Cyclohex-1-ene-1-acetonitrile
- 1-cyclohexenylacetonitrile
- 1-Cyclohexeneacetonitrile
- Cyclohex-1-enyl-acetonitrile
- 1-Cyclohexen-1-ylacetonitrile
- InChI=1/C8H11N/c9-7-6-8-4-2-1-3-5-8/h4H,1-3,5-6H
- Cyclohexenylacetonitrile
- NSC21642
- AB00143
- 1-cyclohexenacetonitrile
- NSC-21642
- 2-Cyclohexenylacetonitrile
- MFCD00001566
- DTXSID1064536
- CS-0204899
- FT-0636324
- EINECS 230-235-6
- N11908
- 2-(1-cyclohexenyl)-acetonitrile
- SCHEMBL1003717
- 1-Cyclohexenylacetonitrile, 92%
- EN300-72661
- AI3-04979
- 6975-71-9
- AKOS004115243
- NSC 21642
- Cyclohex-1-en-1-ylacetonitrile
- UNII-F7P4K7ULM7
- 2-(cyclohexen-1-yl)acetonitrile
- W-104593
- NS00036948
- F7P4K7ULM7
- Z1150307002
- DB-055338
- 1-Cyclohexenylacetonitrile
-
- MDL： MFCD00001566
- Inchi： 1S/C8H11N/c9-7-6-8-4-2-1-3-5-8/h4H,1-3,5-6H2
- InChI Key： OYEXEQFKIPJKJK-UHFFFAOYSA-N
- SMILES： N#CCC1=CCCCC1
Computed Properties
- Exact Mass: 121.08900
- Monoisotopic Mass: 121.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Color/Form: Yellow or orange transparent liquid
- Density: 0.947 g/mL at 25 °C(lit.)
- Boiling Point: 144 °C/90 mmHg(lit.)
- Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
- Refractive Index: n20/D 1.478(lit.)
- PSA: 23.79000
- LogP: 2.40048
- Solubility: Not determined
1-Cyclohexenylacetonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H312-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：3276
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S27-S36/37/39-S36/37
-
Hazardous Material Identification：
- HazardClass：6.1
- TSCA：T
- Risk Phrases：R20/21/22
- Packing Group：I; II; III
- Safety Term：6.1
- Packing Group：I; II; III
- Hazard Level：6.1
- Storage Condition：Keep away from sources of ignition. Store in a cool, dry place. Store in tightly closed containers.
1-Cyclohexenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1-Cyclohexenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 001063-1g |
1-Cyclohexeneacetonitrile |
6975-71-9 | 92% | 1g |
￡10.00 | 2022-03-29 | |
| Fluorochem | 001063-5g |
1-Cyclohexeneacetonitrile |
6975-71-9 | 92% | 5g |
￡10.00 | 2022-03-29 | |
| Fluorochem | 001063-25g |
1-Cyclohexeneacetonitrile |
6975-71-9 | 92% | 25g |
￡24.00 | 2022-03-29 | |
| Fluorochem | 001063-100g |
1-Cyclohexeneacetonitrile |
6975-71-9 | 92% | 100g |
￡71.00 | 2022-03-29 | |
| TRC | C176975-5g |
1-Cyclohexenylacetonitrile |
6975-71-9 | 5g |
$ 50.00 | 2022-06-06 | ||
| TRC | C176975-10g |
1-Cyclohexenylacetonitrile |
6975-71-9 | 10g |
$ 70.00 | 2022-06-06 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02558-10g |
2-(Cyclohex-1-en-1-yl)acetonitrile |
6975-71-9 | 92% | 10g |
¥818.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02558-100g |
2-(Cyclohex-1-en-1-yl)acetonitrile |
6975-71-9 | 100g |
¥3588.0 | 2021-09-04 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0129-1g |
Cyclohex-1-enyl-acetonitrile |
6975-71-9 | 97% | 1g |
84.8CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0129-5g |
Cyclohex-1-enyl-acetonitrile |
6975-71-9 | 97% | 5g |
212.01CNY | 2021-05-08 |
1-Cyclohexenylacetonitrile Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:6975-71-9)1-Cyclohexenylacetonitrile
Order Number:LE7582
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:57
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:6975-71-9)1-Cyclohexenylacetonitrile
Order Number:A836636
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:37
Price ($):279.0
Email:sales@amadischem.com
1-Cyclohexenylacetonitrile Related Literature
-
1. 127. Catalytic influences in three-carbon tautomerism. Part III. A review of possible mechanisms, and further examination of catalysis by alkoxidesR. P. Linstead,E. G. Noble J. Chem. Soc. 1934 610
-
2. 340. Prototropy in relation to the exchange of hydrogen isotopes. Part II. A comparison of the velocities of dissociation of a proton and a deuteron from a ψ-acidChristopher L. Wilson J. Chem. Soc. 1936 1550
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3. CCIII.—The chemistry of the three-carbon system. Part XII. The effect of positive substituents in the α-position on the tautomerismGeorge Armand Robert Kon,Bindigawavale Tirumalachar Narayanan J. Chem. Soc. 1927 1536
-
A. S. Bailey,I. G. M. Campbell,N. Campbell,J. W. Cornforth,P. B. de la Mare,D. F. Elliott,T. G. Halsall,W. G. Overend,J. Walker,W. A. Waters,B. C. L. Weedon Annu. Rep. Prog. Chem. 1953 50 124
-
5. 343. The isotopic exchange reaction between deuterium oxide and cis- and trans-glutaconic acidsE. M. Evans,H. N. Rydon,H. V. A. Briscoe J. Chem. Soc. 1939 1673
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